Cas no 1089178-82-4 (3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile)

• Product Name: 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile
• CAS No: 1089178-82-4
• MF: C₁₄H₈Cl₂FNO
• MW: 296.123825073242
• CID: 1092455
• PubChem ID: 59451640
• Update Time: 2025-05-20

3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile
• SCHEMBL2393895
• ZSWXSINGKZZWMW-UHFFFAOYSA-N
• DB-151696
• 3-chloro-5-[(6-chloro-2-fluoro-3-methylphenyl)oxy]benzonitrile
• 1089178-82-4

• Inchi： 1S/C14H8Cl2FNO/c1-8-2-3-12(16)14(13(8)17)19-11-5-9(7-18)4-10(15)6-11/h2-6H,1H3
• InChI Key： ZSWXSINGKZZWMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1OC1C=C(C=C(C#N)C=1)Cl)F

Computed Properties

• Exact Mass: 294.9966974g/mol
• Monoisotopic Mass: 294.9966974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 33Ų

Additional information on 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile

Comprehensive Guide to 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile (CAS No. 1089178-82-4)

3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile (CAS No. 1089178-82-4) is a specialized organic compound widely studied in the field of agrochemicals and pharmaceutical intermediates. This compound features a unique molecular structure combining chloro, fluoro, and methyl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals frequently search for "1089178-82-4 applications" or "3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile synthesis," highlighting its relevance in modern chemistry.

The compound's benzonitrile core and phenoxy linkage make it a valuable building block in the development of advanced materials and bioactive molecules. Recent trends in sustainable agriculture have spurred interest in derivatives of 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile, particularly for their potential in crop protection formulations. Questions like "How does 1089178-82-4 interact with biological systems?" or "Is 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile biodegradable?" reflect growing environmental concerns among users.

From a synthetic chemistry perspective, the presence of both halogen atoms and a nitrile group in CAS 1089178-82-4 enables diverse reactivity patterns. This has led to its exploration in cross-coupling reactions and as a precursor for heterocyclic compounds. Laboratory protocols often emphasize the "purification of 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile" due to its complex structure, with chromatographic techniques being the preferred method.

Analytical characterization of 1089178-82-4 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are critical for quality control in industrial applications. The compound's thermal stability and solubility profile are frequently investigated parameters, as evidenced by search queries like "1089178-82-4 solubility in organic solvents." These properties are particularly important for formulation scientists working on delivery systems.

In the context of green chemistry innovations, modifications of the 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile scaffold have been explored to reduce ecological impact while maintaining efficacy. This aligns with current industry searches for "eco-friendly alternatives to halogenated benzonitriles" and "1089178-82-4 structure-activity relationships." Computational chemistry studies have also gained traction, with molecular modeling being used to predict the compound's behavior in various environments.

Safety assessments of CAS 1089178-82-4 remain an active area of research, particularly regarding its handling in laboratory settings. While not classified as hazardous under standard protocols, proper storage conditions (typically 2-8°C in inert atmospheres) are recommended to maintain stability. The scientific community continues to investigate "degradation pathways of 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile" to better understand its environmental fate.

Commercial availability of 1089178-82-4 has increased in recent years, with suppliers offering various purity grades (from 95% to 99.5%) to meet different research needs. This accessibility has facilitated broader investigation into its potential applications, including specialty chemical synthesis and material science. The compound's crystalline form and melting point characteristics are frequently documented physical properties that influence its processing and application.

Future research directions for 3-Chloro-5-(6-chloro-2-fluoro-3-methylphenoxy)benzonitrile may focus on optimizing its synthetic routes for industrial-scale production and exploring novel derivatives with enhanced properties. The compound's structural features continue to inspire innovation in molecular design, particularly in addressing contemporary challenges in sustainable chemistry and targeted biological activity.